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Compound of Interest

Compound Name: Sulfo-Cyanine5 NHS ester

Cat. No.: B15998049

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical and spectral properties of

Sulfo-Cyanine5 (Sulfo-Cy5) N-hydroxysuccinimide (NHS) ester, a widely utilized fluorescent

dye in biological research and drug development. This document, tailored for researchers,

scientists, and drug development professionals, details the dye's structure, key quantitative

data, and a comprehensive protocol for its application in protein labeling.

Core Chemical and Physical Properties
Sulfo-Cyanine5 NHS ester is a water-soluble, amine-reactive fluorescent dye belonging to the

cyanine family. Its key characteristics are summarized in the table below, providing a quick

reference for experimental planning and execution. The presence of sulfonate groups

enhances its water solubility, making it particularly suitable for labeling sensitive biomolecules

in aqueous environments without the need for organic co-solvents.[1]
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Property Value Reference(s)

Molecular Formula C₃₆H₄₀N₃NaO₁₀S₂ [2][3]

Molecular Weight ~761.8 g/mol [2]

Appearance Dark blue powder [1]

Solubility
Good in water, DMSO, and

DMF
[1]

Excitation Maximum (λex) ~646 nm [4][5]

Emission Maximum (λem) ~662 nm [4][5]

Molar Extinction Coefficient (ε) ~271,000 cm⁻¹M⁻¹ [4][5]

Fluorescence Quantum Yield

(Φ)
~0.28 [4]

Purity >95% [6]

Storage Conditions
Store at -20°C, protected from

light and moisture
[5]

Chemical Structure
The chemical structure of Sulfo-Cyanine5 NHS ester features a polymethine chain connecting

two indolenine rings, which are substituted with sulfonate groups to confer water solubility. The

N-hydroxysuccinimide ester group provides reactivity towards primary amines, enabling

covalent labeling of proteins and other biomolecules.
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Chemical Structure of Sulfo-Cyanine5 NHS ester
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Caption: Chemical structure of Sulfo-Cyanine5 NHS ester.
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Experimental Protocol: Protein Labeling
The following protocol provides a detailed methodology for the covalent labeling of proteins

with Sulfo-Cyanine5 NHS ester. This procedure is optimized for antibodies but can be

adapted for other proteins.

1. Reagent Preparation:

Protein Solution:

Dissolve the protein in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-9.0)

at a concentration of 2-10 mg/mL.[2][4]

If the protein is in a buffer containing primary amines (e.g., Tris or glycine), it must be

dialyzed against the labeling buffer before use.[4]

Dye Stock Solution:

Immediately before use, dissolve the Sulfo-Cyanine5 NHS ester in anhydrous dimethyl

sulfoxide (DMSO) or dimethylformamide (DMF) to a concentration of 10 mg/mL.[4]

2. Labeling Reaction:

Molar Ratio: A starting molar excess of 10:1 (dye:protein) is recommended. This ratio may

need to be optimized for different proteins.[2][4]

Procedure:

Add the calculated volume of the dye stock solution to the protein solution.

Mix gently and incubate for 60 minutes at room temperature, protected from light.[2][4]

3. Purification of the Conjugate:

Remove unreacted dye using a desalting column (e.g., Sephadex G-25) or through dialysis.

[2][4]

Equilibrate the column with an appropriate buffer (e.g., PBS, pH 7.2-7.4).[4]
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Apply the reaction mixture to the column and collect the fractions. The first colored band to

elute will be the labeled protein.[4]

4. Characterization of the Conjugate (Degree of Labeling):

Measurement: Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and ~646

nm (Aₘₐₓ).[2]

Calculation: The Degree of Labeling (DOL), which represents the average number of dye

molecules per protein molecule, can be calculated using the following formula:

DOL = (Aₘₐₓ × ε_protein) / [(A₂₈₀ - (Aₘₐₓ × CF)) × ε_dye]

Where:

Aₘₐₓ = Absorbance of the conjugate at the λₘₐₓ of the dye.

A₂₈₀ = Absorbance of the conjugate at 280 nm.

ε_protein = Molar extinction coefficient of the protein at 280 nm (e.g., 210,000 M⁻¹cm⁻¹ for

IgG).

ε_dye = Molar extinction coefficient of Sulfo-Cy5 at its λₘₐₓ (~271,000 M⁻¹cm⁻¹).[4]

CF = Correction factor (A₂₈₀ of the free dye / Aₘₐₓ of the free dye). The correction factor

for Sulfo-Cyanine5 is approximately 0.04.[4]

Experimental Workflow
The following diagram illustrates the key stages of the protein labeling and purification process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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